5-(4-Methylpiperidin-1-yl)-2-nitroaniline
Cat. No. B8350122
M. Wt: 235.28 g/mol
InChI Key: LEBBVDVFLLLBJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08569511B2
Procedure details
5-(4-Methylpiperidin-1-yl)-2-nitroaniline (200 mg, 0.850 mmol) was added to 10% Pd/C (10 mg) in ethanol (25 mL) and then hydrogen gas (60 psi) was applied for 24 h at room temperature. Upon TLC-based completion of the reaction, the reaction mixture was filtered through Celite, and the solvent was removed in vacuo. Purification by flash chromatography (5% CH3OH/CH2Cl2) afforded the title compound (150 mg) as a brown solid. 1H NMR: (400 MHz, DMSO-d6): δ 6.35 (d, 1H, J=8.4 Hz), 6.19 (d, 1H, J=2.4 Hz), 5.99 (m, 1H), 4.29 (bs, 2H), 3.92 (bs, 2H), 3.26 (m, 2H), 2.39 (m, 2H), 1.61 (m, 2H), 1.36 (m, 1H), 1.20 (m, 2H), 0.89 (d, 3H, J=6.8 Hz); ESI-MS [M+H]+: 206.1.
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]1[CH2:7][CH2:6][N:5]([C:8]2[CH:9]=[CH:10][C:11]([N+:15]([O-])=O)=[C:12]([CH:14]=2)[NH2:13])[CH2:4][CH2:3]1.[H][H]>C(O)C.[Pd]>[CH3:1][CH:2]1[CH2:3][CH2:4][N:5]([C:8]2[CH:14]=[C:12]([NH2:13])[C:11]([NH2:15])=[CH:10][CH:9]=2)[CH2:6][CH2:7]1
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Inputs
Step One
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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CC1CCN(CC1)C=1C=CC(=C(N)C1)[N+](=O)[O-]
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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10 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Upon TLC-based completion of the reaction
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FILTRATION
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Type
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FILTRATION
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Details
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the reaction mixture was filtered through Celite
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by flash chromatography (5% CH3OH/CH2Cl2)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1CCN(CC1)C=1C=C(C(=CC1)N)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 150 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 86% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
